Cas no 101081-68-9 ((5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE)

• Product Name: (5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE
• CAS No: 101081-68-9
• MF: C₁₆H₁₀Cl₂O₂
• MW: 305.15540266037
• CID: 3033786
• Update Time: 2025-10-29

(5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE
• (5,7-dichloro-3-methylbenzofuran-2-yl)(phenyl)methanone
• Methanone, (5,7-dichloro-3-methyl-2-benzofuranyl)phenyl-

• Inchi： 1S/C16H10Cl2O2/c1-9-12-7-11(17)8-13(18)16(12)20-15(9)14(19)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： FRHNEIRNXYDOPL-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C2=CC(Cl)=CC(Cl)=C2O1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 304.005785g/mol
• Monoisotopic Mass: 304.005785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 305.2g/mol
• XLogP3: 5.6
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE

Recent Advances in the Study of (5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE (CAS: 101081-68-9)

The compound (5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE, with the CAS number 101081-68-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE exhibits strong inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and selectivity, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Another significant advancement has been in the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for its production, as detailed in a recent article in Organic Process Research & Development. The new synthetic pathway reduces the number of steps and improves overall yield, making it more feasible for large-scale pharmaceutical applications. This development is particularly important for advancing the compound into preclinical and clinical trials.

In addition to its anti-inflammatory properties, (5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE has also been investigated for its anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key apoptotic proteins. The study highlighted the compound's ability to selectively target cancer cells while sparing normal cells, a crucial feature for reducing side effects in potential therapeutic applications.

Despite these promising findings, challenges remain in the development of (5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance the compound's pharmacokinetic properties while maintaining its biological activity.

In conclusion, (5,7-DICHLORO-3-METHYL-1-BENZOFURAN-2-YL)(PHENYL)METHANONE (CAS: 101081-68-9) represents a promising candidate for drug development, with demonstrated potential in anti-inflammatory and anticancer applications. Continued research and optimization efforts are essential to fully realize its therapeutic potential and overcome existing challenges. The compound's unique structural features and biological activity make it a valuable subject for future studies in chemical biology and pharmaceutical sciences.